Cas no 13908-45-7 (Benzoic acid,3-[[[(2-chloroethyl)amino]carbonyl]amino]-)

• Product Name: Benzoic acid,3-[[[(2-chloroethyl)amino]carbonyl]amino]-
• CAS No: 13908-45-7
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 226257
• PubChem ID: 256329
• Update Time: 2025-04-19

Benzoic acid,3-[[[(2-chloroethyl)amino]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[[(2-chloroethyl)amino]carbonyl]amino]-
• 3-(2-chloroethylcarbamoylamino)benzoic acid
• 3-[3-(2-chloro-ethyl)-ureido]-benzoic acid
• 3-{[(2-chloroethyl)carbamoyl]amino}benzoic acid
• AC1L5UD6
• AR-1F1259
• CHEMBL260170
• CTK4C1577
• m-[3-(2-chloroethyl)ureido]-benzoic acid
• NSC83109
• SureCN6690908
• Benzoic acid, m-[3-(2-chloroethyl)ureido]-
• DTXSID30292476
• 13908-45-7
• SCHEMBL6690908
• NSC-83109
• AKOS000125965

• Inchi： 1S/C10H11ClN2O3/c11-4-5-12-10(16)13-8-3-1-2-7(6-8)9(14)15/h1-3,6H,4-5H2,(H,14,15)(H2,12,13,16)
• InChI Key： SSRMHTGBJOCURP-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 242.04600
• Monoisotopic Mass: 242.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.622
• PSA: 78.43000
• LogP: 2.20900